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Compound of Interest

Compound Name: Mesitylacetic acid

Cat. No.: B1346699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mesitylacetic acid, also known as 2-(2,4,6-trimethylphenyl)acetic acid, is an organic

compound with the chemical formula C₁₁H₁₄O₂.[1][2][3] It is a derivative of mesitylene and finds

utility as an intermediate in various chemical syntheses.[4][5] This technical guide provides a

detailed overview of its chemical and physical properties, a comprehensive experimental

protocol for its synthesis, and a summary of its known applications.

Core Data and Properties
The fundamental properties of mesitylacetic acid are summarized in the table below,

providing a quick reference for researchers.
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Property Value Source

Molecular Formula C₁₁H₁₄O₂ [1][2][3]

Molecular Weight 178.23 g/mol [1][4]

Alternate Names
2,4,6-Trimethylphenylacetic

acid, 2-Mesityleneacetic acid
[3]

CAS Number 4408-60-0 [1][2]

Appearance White or cream powder [1][5]

Melting Point 167-171 °C [5]

Synthesis of Mesitylacetic Acid
Mesitylacetic acid can be synthesized from mesitylene.[4][6] The synthesis involves the

formation of intermediates such as α2-chloroisodurene and mesitylacetonitrile.[4][6] A detailed

experimental protocol for the synthesis of mesitylacetic acid from mesitylacetonitrile is

provided below, based on established methods.[7]

Experimental Protocol: Synthesis from
Mesitylacetonitrile
This protocol details the hydrolysis of mesitylacetonitrile to yield mesitylacetic acid.

Materials:

Mesitylacetonitrile

Concentrated Sulfuric Acid

Water

Ice

Dilute Hydrochloric Acid

Norit (activated carbon)
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3-L three-necked flask

Mechanical stirrer

Reflux condenser

Büchner funnel

Procedure:

In a 3-L three-necked flask, add 900 ml of water and then cautiously add 750 ml of

concentrated sulfuric acid.

Allow the mixture to cool to approximately 50°C.

Add 127 g (0.80 mole) of mesitylacetonitrile to the cooled acid solution.

With mechanical stirring, reflux the mixture for 6 hours. During this time, mesitylacetic acid
will begin to precipitate.

After the reflux period, cool the flask and pour its contents into 3 L of ice water.

Collect the precipitated crude mesitylacetic acid on a Büchner funnel and wash it

thoroughly with water.

For purification, dissolve the crude acid in a dilute alkali solution.

Add Norit to the alkaline solution and boil.

Filter the hot solution to remove the Norit.

Acidify the filtrate with dilute hydrochloric acid to precipitate the purified mesitylacetic acid.

Collect the purified acid on a filter, wash it well with water, and dry it in an oven at about

80°C.

Yield: The expected yield of mesitylacetic acid with a melting point of 163–166°C is

approximately 123 g (87%).[7] Recrystallization from dilute alcohol or ligroin can further purify
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the product, raising the melting point to 167–168°C.[7]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of mesitylacetic acid from

mesitylacetonitrile.
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Caption: Synthesis workflow for mesitylacetic acid.

Applications and Potential Research
Mesitylacetic acid primarily serves as a valuable intermediate in organic synthesis.[5] It can

be used to synthesize more complex molecules, such as 2,4,6-trimethylbenzyl mesitylacetate.

[4] While specific biological signaling pathways involving mesitylacetic acid are not

extensively documented in the provided search results, the broader class of acetic acid

derivatives has been explored for various biological activities, including antimicrobial properties.

[8][9] The structural features of mesitylacetic acid, combining a substituted aromatic ring with

a carboxylic acid moiety, suggest potential for its derivatives to be investigated in drug

discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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